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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Phenyl thiocyanate (PhSCN) is a valuable and versatile intermediate in organic synthesis,
offering a gateway to a diverse array of functional groups and heterocyclic scaffolds. Its unique
reactivity, attributed to the electrophilic carbon of the thiocyanate group, allows for its
participation in a variety of transformations, including thiocyanation, cyanation, and cyclization
reactions. These notes provide an overview of its key applications and detailed protocols for its
use in the synthesis of valuable organic molecules.

Synthesis of Heterocyclic Compounds

Phenyl thiocyanate serves as a crucial building block for the synthesis of various nitrogen and
sulfur-containing heterocycles, which are prevalent motifs in pharmaceuticals and biologically
active compounds.

Benzothiazoles

Substituted 2-aminobenzothiazoles are an important class of heterocyclic compounds with a
wide range of biological activities. A common synthetic strategy involves the thiocyanation of
anilines followed by intramolecular cyclization.

Reaction Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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